Cas no 1368945-56-5 (2,5-dimethyl-1H-pyrrole-3-carboximidamide)

• Product Name: 2,5-dimethyl-1H-pyrrole-3-carboximidamide
• CAS No: 1368945-56-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 6349107
• PubChem ID: 136316232
• Update Time: 2025-10-20

2,5-dimethyl-1H-pyrrole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1H-pyrrole-3-carboximidamide
• EN300-1847734
• 1368945-56-5

• Inchi： 1S/C7H11N3/c1-4-3-6(7(8)9)5(2)10-4/h3,10H,1-2H3,(H3,8,9)
• InChI Key： ZGUSDUCMZQSSPH-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(C(=N)N)=C1C

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.7Ų

Additional information on 2,5-dimethyl-1H-pyrrole-3-carboximidamide

Recent Advances in the Study of 2,5-dimethyl-1H-pyrrole-3-carboximidamide (CAS: 1368945-56-5): A Comprehensive Research Brief

2,5-dimethyl-1H-pyrrole-3-carboximidamide (CAS: 1368945-56-5) is a structurally unique pyrrole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 2,5-dimethyl-1H-pyrrole-3-carboximidamide is its application in the design of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's scaffold, leading to the identification of several analogs with improved selectivity and efficacy. These findings underscore the potential of 2,5-dimethyl-1H-pyrrole-3-carboximidamide as a versatile building block for the development of next-generation kinase inhibitors.

In addition to its role in kinase inhibition, recent research has also explored the antimicrobial properties of 2,5-dimethyl-1H-pyrrole-3-carboximidamide. A study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These results suggest that 2,5-dimethyl-1H-pyrrole-3-carboximidamide could serve as a promising lead compound for the development of new antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 2,5-dimethyl-1H-pyrrole-3-carboximidamide has also been a focus of recent investigations. A 2024 paper in Organic Letters described a novel, high-yield synthesis route for this compound using a one-pot condensation reaction under mild conditions. This method not only improves the scalability of production but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements in synthetic methodology are critical for facilitating further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2,5-dimethyl-1H-pyrrole-3-carboximidamide-based therapeutics. Pharmacokinetic studies have revealed limitations in oral bioavailability and metabolic stability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, comprehensive toxicological evaluations are needed to ensure the safety profile of this compound class. Future research directions may include the exploration of combination therapies and the development of targeted delivery systems to enhance therapeutic efficacy.

In conclusion, 2,5-dimethyl-1H-pyrrole-3-carboximidamide (CAS: 1368945-56-5) represents a promising scaffold with diverse applications in medicinal chemistry. Recent studies have elucidated its potential as a kinase inhibitor and antimicrobial agent, while advances in synthetic methodology have improved its accessibility for research purposes. As investigations into this compound continue, it is anticipated that further optimization and characterization will pave the way for its translation into clinically relevant therapeutics. The compound's versatility and biological activity make it a valuable subject for ongoing research in the chemical biology and pharmaceutical sciences.